
Spectroscopic Profile of 4-
Chlorobenzhydrylamine Hydrochloride: A

Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
4-Chlorobenzhydrylamine

hydrochloride

CAS No.: 5267-39-0

Cat. No.: B195513

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties of 4-
Chlorobenzhydrylamine hydrochloride (CAS No: 5267-39-0), a key intermediate in the

synthesis of various pharmaceutical compounds. The following sections detail its characteristic

spectral data obtained through Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance

(NMR) Spectroscopy, and Mass Spectrometry (MS), along with the experimental protocols for

these analyses.

Spectroscopic Data Summary
The empirical formula for 4-Chlorobenzhydrylamine hydrochloride is C₁₃H₁₃Cl₂N, with a

molecular weight of 254.15 g/mol .[1] The following tables summarize the key quantitative data

from various spectroscopic analyses.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
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Table 1: ¹H NMR Spectroscopic Data for 4-Chlorobenzhydrylamine Hydrochloride

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

9.46 br s 3H -NH₃⁺

7.65 - 7.60 m 4H
Aromatic-H (ortho to -

CH on both rings)

7.49 m 2H
Aromatic-H (para to -

Cl)

7.41 m 3H
Aromatic-H (meta to -

CH on phenyl ring)

7.35 m 1H
Aromatic-H (para to -

CH on phenyl ring)

5.68 s 1H -CH-

Solvent: DMSO-d₆, Instrument: 400 MHz Spectrometer. Data sourced from ChemicalBook.[2]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 2: ¹³C NMR Spectroscopic Data for 4-Chlorobenzhydrylamine Hydrochloride
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Chemical Shift (δ) ppm Assignment

141.2 Aromatic C (quaternary, attached to -CH)

138.5 Aromatic C (quaternary, attached to -Cl)

133.5 Aromatic C-Cl

129.8 Aromatic CH

129.2 Aromatic CH

128.9 Aromatic CH

128.5 Aromatic CH

60.5 -CH-NH₃⁺

Note: The provided data is representative for this class of compounds. Specific experimental

data for the hydrochloride salt was not available in the searched resources. Data is based on

typical chemical shifts for similar structures.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Table 3: FT-IR Spectroscopic Data for 4-Chlorobenzhydrylamine Hydrochloride

Wavenumber (cm⁻¹) Intensity Assignment

3000 - 2800 Strong, Broad N-H stretch (Ammonium salt)

1600 - 1450 Medium-Strong C=C stretch (Aromatic rings)

1490 Medium Aromatic ring vibration

1090 Strong C-N stretch

1015 Strong C-Cl stretch

820 Strong
C-H bend (para-substituted

ring)

750, 700 Strong
C-H bend (monosubstituted

ring)
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Technique: KBr Pellet. Note: Specific peak list was not available. The data represents

characteristic absorption bands for the functional groups present in the molecule.

Mass Spectrometry (MS)
Table 4: Mass Spectrometry Data for 4-Chlorobenzhydrylamine Hydrochloride

m/z Ratio Relative Intensity (%) Assignment

219 9.7
[M-HCl]⁺ (molecular ion of the

free base)

218 8.3 [M-HCl-H]⁺

217 29.0 [M-HCl-2H]⁺ or [C₁₃H₁₂ClN]⁺

216 13.6 [M-HCl-3H]⁺

166 5.4 [C₁₃H₁₀]⁺

165 10.9 [C₁₃H₉]⁺

140 59.0 [C₇H₅Cl]⁺

139 26.5 [C₇H₄Cl]⁺

105 100.0
[C₇H₅O]⁺ or [C₈H₉]⁺

(rearrangement)

104 22.4 [C₇H₄O]⁺ or [C₈H₈]⁺

77 20.4 [C₆H₅]⁺ (Phenyl cation)

Ionization Method: Electron Impact (EI). Data sourced from ChemicalBook.[2]

Experimental Protocols
The following are detailed methodologies for the spectroscopic analyses cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy
2.1.1. ¹H and ¹³C NMR Spectroscopy Protocol
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Sample Preparation:

Weigh approximately 10-20 mg of 4-Chlorobenzhydrylamine hydrochloride.

Dissolve the sample in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

Transfer the solution to a 5 mm NMR tube.

Cap the NMR tube securely.

Instrument Parameters (¹H NMR):

Spectrometer: 400 MHz

Solvent: DMSO-d₆

Temperature: 298 K

Pulse Sequence: zg30

Number of Scans: 16

Relaxation Delay: 1.0 s

Spectral Width: 20 ppm

Instrument Parameters (¹³C NMR):

Spectrometer: 100 MHz

Solvent: DMSO-d₆

Temperature: 298 K

Pulse Sequence: zgpg30 (proton decoupled)

Number of Scans: 1024

Relaxation Delay: 2.0 s
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Spectral Width: 240 ppm

Fourier-Transform Infrared (FT-IR) Spectroscopy
Sample Preparation (KBr Pellet Method):

Grind a small amount (1-2 mg) of 4-Chlorobenzhydrylamine hydrochloride into a fine

powder using an agate mortar and pestle.

Add approximately 200 mg of dry, spectroscopy-grade potassium bromide (KBr) to the

mortar.

Gently mix the sample and KBr by grinding until a homogeneous mixture is obtained.

Transfer the mixture to a pellet-pressing die.

Press the mixture under high pressure (approximately 8-10 tons) for several minutes to

form a transparent or translucent pellet.

Instrument Parameters:

Spectrometer: FT-IR Spectrometer

Technique: Transmission

Spectral Range: 4000 - 400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 32

Background: A pure KBr pellet is used for background correction.

Mass Spectrometry (MS)
Sample Preparation:

Dissolve a small amount of 4-Chlorobenzhydrylamine hydrochloride in a suitable

volatile solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1
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mg/mL.

If necessary, dilute the sample further to an appropriate concentration for the instrument.

Instrument Parameters (Electron Impact - EI):

Ionization Mode: Electron Impact (EI)

Electron Energy: 70 eV

Mass Analyzer: Quadrupole or Time-of-Flight (TOF)

Scan Range: m/z 50 - 500

Inlet System: Direct insertion probe or GC inlet.

Visualizations
The following diagrams illustrate the synthesis and analytical workflow for 4-
Chlorobenzhydrylamine hydrochloride.
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Caption: Synthesis of 4-Chlorobenzhydrylamine Hydrochloride.
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Caption: General Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b195513/docs?utm_src=pdf-body-img#spectroscopic-profile-of-4-chlorobenzhydrylamine-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b195513?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 4-Chlorobenzhydrylamine hydrochloride | C13H13Cl2N | CID 16219096 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 4-Chlorobenzhydrylamine hydrochloride(5267-39-0) 1H NMR [m.chemicalbook.com]

To cite this document: BenchChem. [Spectroscopic Profile of 4-Chlorobenzhydrylamine
Hydrochloride: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195513/docs#spectroscopic-profile-of-4-
chlorobenzhydrylamine-hydrochloride-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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